Cas no 2680662-19-3 (3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid)

• Product Name: 3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• CAS No: 2680662-19-3
• MF: C₁₁H₉FINO₄
• MW: 365.09633898735
• CID: 5856940
• PubChem ID: 165921543
• Update Time: 2025-06-08

3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28300352
• 2680662-19-3
• 3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C11H9FINO4/c1-2-3-18-11(17)14-9-7(10(15)16)4-6(13)5-8(9)12/h2,4-5H,1,3H2,(H,14,17)(H,15,16)
• InChI Key： HMPZLGGJCIHWDZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C(=O)O)C=1)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 364.95603g/mol
• Monoisotopic Mass: 364.95603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

Introduction to 3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic Acid (CAS No. 2680662-19-3)

3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid, with the CAS number 2680662-19-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit remarkable potential in the design and synthesis of novel therapeutic agents. Its unique structural features, including the presence of both fluoro and iodo substituents, make it a valuable intermediate in the creation of bioactive molecules.

The< strong>fluorogroup at the 3-position and the< strong>iodogroup at the 5-position of the benzoic acid core contribute to the compound's reactivity and its ability to interact with biological targets. These substituents are strategically positioned to enhance binding affinity and selectivity, which are critical factors in drug design. The< strong>prop-2-en-1-yloxycarbonyl moiety further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for various diseases, including cancer, inflammation, and infectious disorders. The< strong>3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acidhas emerged as a key intermediate in this endeavor. Its structural framework is conducive to the development of small-molecule inhibitors that can modulate key biological pathways involved in these diseases.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The< strong>fluoroand< strong>iodosubstituents in< strong>3-Fluoro-5-iodo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acidare particularly effective in enhancing the binding affinity to kinase active sites. This has led to its use in the development of novel inhibitors that target specific kinases involved in disease progression.

The< strong[prop-2-en-1-yloxy)carbonyl moiety also contributes to the compound's potential as a pharmacological tool. This group can be further modified through various chemical reactions, allowing researchers to tailor the compound's properties for specific applications. For instance, it can be used to create derivatives that exhibit improved solubility or bioavailability, which are essential factors for drug efficacy.

In addition to its role in kinase inhibition, 3-Fluoro-5-Iodo - 2 - {[ ( prop - 2 - en - 1 - yloxy ) carbonyl ] amino } benzoic acid has shown promise in other therapeutic areas. For example, it has been investigated as a potential intermediate in the synthesis of compounds that target inflammatory pathways. Inflammatory processes are central to many chronic diseases, and developing new ways to modulate these processes is crucial for effective treatment.

The use of this compound in drug discovery is also supported by advances in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how different modifications to the molecule will affect its interactions with biological targets. This has accelerated the process of identifying promising candidates for further development.

The< strong >fluoro and iodo substituents are particularly valuable in this context because they can be easily incorporated into molecules using well-established synthetic protocols. This makes< strong > 3 - Fluoro - 5 - iodo - 2 - { [ ( prop - 2 - en - 1 - yloxy ) carbonyl ] amino } benzoic acid a versatile building block for medicinal chemists working on diverse therapeutic areas.

In conclusion, 3 - Fluoro - 5 - iodo - 2 - { [ ( prop - 2 - en - 1 - yloxy ) carbonyl ] amino } benzoic acid (CAS No. 2680662-19-3) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against human disease.